3-(4-morpholinylmethyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 4-[[6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl]morpholine
• InChI: InChI=1S/C16H17N5OS/c1-2-4-13(5-3-1)6-7-15-19-21-14(17-18-16(21)23-15)12-20-8-10-22-11-9-20/h1-7H,8-12H2/b7-6+
• InChI Key: AHOWSDRGNIYRDB-VOTSOKGWSA-N
• Canonical SMILES: C1COCCN1CC2=NN=C3N2N=C(S3)C=CC4=CC=CC=C4
• Isomeric SMILES: C1COCCN1CC2=NN=C3N2N=C(S3)/C=C/C4=CC=CC=C4
• Molecular Formula: C16H17N5OS
• Molecular Weight: 327.4 g/mol

Description

3-(4-Morpholinylmethyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic chemical compound based on the [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole core structure, a privileged scaffold in medicinal chemistry known for its diverse pharmacological potential. This compound features a morpholinylmethyl substituent and a styrenic phenylvinyl group, which are designed to optimize its physicochemical properties and interaction with biological targets. The [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole scaffold is a subject of significant research interest due to its demonstrated ability to serve as a potent enzyme inhibitor. Close structural analogs of this compound have been identified as promising therapeutic candidates, exhibiting potent inhibitory activity against the urease enzyme, a key virulence factor in pathogens like Helicobacter pylori and Proteus mirabilis . Furthermore, derivatives of this fused heterocyclic system have shown high potency and selectivity as c-Met kinase inhibitors, indicating their value in anticancer research . The morpholine ring is a common pharmacophore known to enhance solubility and influence drug-like properties, which may contribute to the bioavailability of this molecule. This product is intended for research and development purposes in a controlled laboratory environment. It is provided "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Biological Activity

3-(4-morpholinylmethyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound belonging to the class of triazolo-thiadiazoles, which have garnered attention due to their diverse biological activities. This article explores the biological activity of this compound, including its pharmacological effects and potential therapeutic applications.

Chemical Structure

The molecular formula for 3-(4-morpholinylmethyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is $C_{16}H_{18}N_{4}S$, with a molecular weight of approximately 302.41 g/mol. The compound features a triazole ring fused with a thiadiazole moiety, which is known for its significant biological properties.

Anticancer Activity

Research has indicated that derivatives of triazolo-thiadiazoles exhibit promising anticancer properties. In vitro studies demonstrated that compounds similar to 3-(4-morpholinylmethyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines. For instance, a study highlighted the effectiveness of similar compounds in targeting chronic myelogenous leukemia cells with IC50 values in the micromolar range .

Antimicrobial Activity

The compound has shown significant antimicrobial activity against various bacterial strains. A comparative study found that triazolo-thiadiazole derivatives exhibited enhanced activity against Gram-positive and Gram-negative bacteria compared to standard antibiotics. The mechanism appears to involve disruption of bacterial cell wall synthesis and function .

Anti-inflammatory Effects

Anti-inflammatory properties have also been reported for triazolo-thiadiazole derivatives. Compounds in this class have been shown to inhibit inflammatory mediators such as TNF-alpha and IL-6 in vitro. This suggests potential applications in treating inflammatory diseases .

Structure-Activity Relationship (SAR)

The biological activity of 3-(4-morpholinylmethyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be attributed to specific structural features:

• Morpholine Group : Enhances solubility and bioavailability.
• Phenylvinyl Moiety : Contributes to the compound's ability to interact with various biological targets.
• Thiadiazole Core : Essential for the pharmacological activity observed across multiple studies.

Study on Anticancer Activity

In a recent study published in Molecules, researchers synthesized several triazolo-thiadiazole derivatives and evaluated their cytotoxic effects on cancer cell lines. The results indicated that certain compounds exhibited selective toxicity towards Bcr-Abl positive K562 cells with an IC50 value of 7.4 µM .

Study on Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of synthesized triazolo-thiadiazoles. The study reported that compounds demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli, with some derivatives showing up to 16 times greater efficacy than conventional antibiotics .

Data Tables

Activity Type	Observed Effect	Reference
Anticancer	Induces apoptosis in cancer cells
Antimicrobial	Effective against Gram-positive bacteria
Anti-inflammatory	Inhibits TNF-alpha and IL-6

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity
  • Research indicates that compounds with triazole and thiadiazole structures exhibit significant anticancer properties. In vitro studies have shown that derivatives of this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. For example, a study demonstrated that similar triazolo-thiadiazole compounds displayed potent activity against breast and colon cancer cells .
• Antimicrobial Properties
  • The compound has been evaluated for its antimicrobial efficacy. In vitro tests against bacterial strains such as Staphylococcus aureus and Escherichia coli showed promising results, suggesting its potential as a lead compound for developing new antibiotics . The mechanism of action is believed to involve disruption of bacterial cell wall synthesis.
• Anti-inflammatory Effects
  • Another area of interest is the anti-inflammatory potential of this compound. Studies have indicated that triazole derivatives can modulate inflammatory pathways, potentially providing therapeutic benefits in conditions like arthritis .

Biological Research Applications

• Enzyme Inhibition
  • The compound's ability to inhibit specific enzymes involved in disease processes makes it a valuable tool in biochemical research. For instance, it has been studied as an inhibitor of kinases involved in cancer signaling pathways .
• Drug Delivery Systems
  • Given its favorable pharmacokinetic properties, this compound can be utilized in formulating drug delivery systems that enhance the bioavailability of poorly soluble drugs. Its compatibility with various carriers makes it suitable for developing novel therapeutic formulations .

Case Studies

Study	Focus	Findings
Study 1	Anticancer Activity	Demonstrated inhibition of tumor growth in xenograft models using derivatives of the compound.
Study 2	Antimicrobial Testing	Showed significant antibacterial activity against Gram-positive and Gram-negative bacteria.
Study 3	Anti-inflammatory Research	Indicated reduction in inflammatory markers in animal models of arthritis.

Comparison with Similar Compounds

Key Observations :

• Morpholinylmethyl at position 3 improves water solubility compared to adamantyl or trichlorophenyl groups, which prioritize lipophilicity .
• 2-Phenylvinyl at position 6 may facilitate planar interactions with enzyme active sites, akin to 4-nitrophenyl in COX-2 inhibitors .

Antifungal Activity

• Target Compound: Predicted activity against fungal lanosterol 14α-demethylase (CYP51) via molecular docking, similar to pyrazole-containing derivatives .
• 3-(5-(4-Methoxyphenyl)pyrazol-3-yl) derivatives : Demonstrated 70% inhibition of C. albicans growth at 5 µM .

Anti-Inflammatory Activity

• 6-Aryl derivatives (e.g., 3c, 3d) : 30–40% reduction in rat paw edema at 50 mg/kg, comparable to diclofenac .
• Trichlorophenyl derivatives (A-561) : Superior anti-inflammatory effects due to halogenated aromatic interactions .

Enzyme Inhibition

• COX-2 Selectivity : Nitrophenyl and trifluoromethyl substituents enhance selectivity (COX-2 IC₅₀ <1 µM vs. COX-1 IC₅₀ >10 µM) .
• p38 MAP Kinase Inhibition: Phenoxymethyl substituents (e.g., in 3-(2-fluorophenyl) derivatives) show moderate activity (IC₅₀ = 5.2 µM) .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	3-(1-Adamantyl) Analogue	6-Nitrophenyl Derivative
LogP	2.8 (predicted)	4.1	3.5
Solubility (mg/mL)	0.15	0.02	0.08
Metabolic Stability	Moderate (CYP3A4 t₁/₂ = 45 min)	Low (t₁/₂ = 20 min)	High (t₁/₂ = 90 min)

Key Insights :

• The morpholinylmethyl group in the target compound balances lipophilicity and solubility, unlike adamantyl or nitro-substituted analogues .
• Halogenated derivatives (e.g., trichlorophenyl) exhibit prolonged metabolic stability but reduced solubility .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 3-(4-morpholinylmethyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, and how can reaction yields be improved?

• Methodology :

• Core Formation : Cyclization of hydrazine derivatives with thiocarbonyl compounds under acidic/basic conditions is a common approach for triazolothiadiazole synthesis. For example, potassium dithiocarbazinate intermediates (from hydrazides and carbon disulfide) can undergo cyclization with hydrazine hydrate .
• Substituent Introduction : Morpholinylmethyl and phenylvinyl groups are introduced via nucleophilic substitution or coupling reactions. Phosphorus oxychloride (POCl₃) is often used to activate carboxylic acids for condensation with thiol intermediates .
• Yield Optimization : Key factors include reagent stoichiometry (e.g., excess POCl₃ for complete activation), solvent choice (toluene or ethanol for solubility), and temperature control (reflux conditions for cyclization). Purification via column chromatography or recrystallization ensures high purity (>95%) .

Q. How is the structural integrity of this compound validated, and what analytical techniques are most reliable?

• Methodology :

• 1H/13C NMR : Assigns proton and carbon environments, confirming substituent positions (e.g., vinyl protons at δ 6.5–7.5 ppm, morpholine N-CH₂ at δ 3.5–4.0 ppm) .
• X-Ray Crystallography : Resolves crystal packing and intermolecular interactions (e.g., π-π stacking in phenylvinyl groups, hydrogen bonds involving morpholine). Studies on analogs show orthorhombic or monoclinic systems with Z = 4 .
• Elemental Analysis : Validates empirical formula (C, H, N, S content) with <0.3% deviation from theoretical values .

Advanced Research Questions

Q. How can molecular docking studies predict the biological activity of this compound against fungal targets like 14-α-demethylase (CYP51)?

• Methodology :

• Target Selection : Use PDB structures (e.g., 3LD6 for CYP51) for docking. Morpholinylmethyl may interact with heme iron, while phenylvinyl groups engage in hydrophobic pockets .
• Software : AutoDock Vina or Schrödinger Suite for binding affinity calculations. Validate docking poses with MD simulations (RMSD <2.0 Å over 100 ns) .
• Contradictions : Discrepancies between docking scores and experimental IC₅₀ values may arise from solvation effects or protein flexibility. Cross-validate with site-directed mutagenesis .

Q. What strategies resolve contradictions in reported biological activity data (e.g., in vitro vs. in vivo efficacy)?

• Methodology :

• Bioavailability Assessment : Measure logP (optimal 2–3 for membrane permeability) and metabolic stability (e.g., cytochrome P450 assays). Morpholine groups enhance solubility but may reduce CNS penetration .
• Model Selection : Use fungal biofilm models (e.g., Candida albicans) for antifungal studies. Compare MIC values across strains to identify resistance mechanisms .
• Data Normalization : Control for batch-to-batch purity variations using HPLC (≥95% purity) and standardize assays (CLSI guidelines) .

Q. How do structural modifications at the 3- and 6-positions influence the compound’s physicochemical and pharmacological properties?

• Methodology :

• SAR Studies :
• 3-Position (Morpholinylmethyl) : Enhances solubility and hydrogen bonding. Replacement with piperidine reduces antifungal activity by 40% .
• 6-Position (Phenylvinyl) : Electron-withdrawing groups (e.g., F, Cl) increase electrophilicity, improving target binding. Vinyl spacers optimize π-stacking with aromatic residues .
• Computational Modeling : DFT calculations (e.g., HOMO-LUMO gaps) predict redox stability. QSAR models correlate substituent electronegativity with logD .

Key Research Findings

• Antifungal Activity : IC₅₀ of 3.2 µM against Candida albicans, linked to CYP51 inhibition .
• Solubility : Aqueous solubility of 12 µg/mL (pH 7.4), improved to 45 µg/mL with PEG-400 co-solvent .
• Thermal Stability : Decomposes at 220°C, suitable for solid-state formulation .